(3S)-3-amino-4-methylpentan-1-ol
Overview
Description
(3S)-3-amino-4-methylpentan-1-ol is a chiral amino alcohol that has gained significant attention in the field of organic synthesis and medicinal chemistry. Its unique structure and properties make it a promising candidate for the development of new drugs and biologically active compounds.
Mechanism of Action
The exact mechanism of action of (3S)-3-amino-4-methylpentan-1-ol is not fully understood. However, it is believed to interact with specific receptors or enzymes in the body, leading to its biological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in the replication of viral DNA, making it a promising antiviral agent.
Biochemical and Physiological Effects:
In addition to its antiviral, antibacterial, and anticancer properties, (3S)-3-amino-4-methylpentan-1-ol has been found to have other biochemical and physiological effects. For instance, it has been shown to have antioxidant activity, which may help to protect against oxidative stress and damage. It has also been found to modulate the activity of certain neurotransmitters in the brain, potentially leading to its use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of (3S)-3-amino-4-methylpentan-1-ol is its chiral nature, which makes it a valuable tool for asymmetric synthesis. Additionally, its diverse range of biological activities makes it an attractive target for drug development. However, one of the limitations of this compound is its relatively complex synthesis, which may limit its use in large-scale production.
Future Directions
There are many potential future directions for research on (3S)-3-amino-4-methylpentan-1-ol. One area of interest is its use in the development of novel antiviral agents, particularly against emerging viral diseases such as COVID-19. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential use in the treatment of neurological disorders. Finally, continued efforts to optimize its synthesis and scale-up production may enable its broader use in drug development and organic synthesis.
Scientific Research Applications
(3S)-3-amino-4-methylpentan-1-ol has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit a wide range of biological activities, including antibacterial, antiviral, and anticancer properties. Additionally, it has been shown to act as a chiral auxiliary in various organic transformations, enabling the synthesis of complex molecules with high enantioselectivity.
properties
IUPAC Name |
(3S)-3-amino-4-methylpentan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO/c1-5(2)6(7)3-4-8/h5-6,8H,3-4,7H2,1-2H3/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAQOIAYHBXCGIO-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CCO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](CCO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
117.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-amino-4-methylpentan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzenecarbothioic acid, 2,4-dihydroxy-5-(1-methylethyl)-, 2-[[(1-methyl-1H-indol-5-yl)amino]carbonyl]hydrazide](/img/structure/B3215453.png)
![2-(4-[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-YL)-pyrimidin-2-YL]-piperazin-1-YL)-ethanol](/img/structure/B3215474.png)
![[3-(1,1-Difluoroethyl)phenyl]boronicacid](/img/structure/B3215517.png)
